N-(2-Sulfanylidene-2,3-dihydro-1,3-benzoxazol-6-yl)octadecanamide
Overview
Description
N-(2-Sulfanylidene-2,3-dihydro-1,3-benzoxazol-6-yl)octadecanamide is a chemical compound that belongs to the class of benzoxazole derivatives. These compounds are known for their diverse biological activities and have been studied for various applications in medicinal chemistry, materials science, and industrial chemistry. The unique structure of this compound, which includes a benzoxazole ring and a long alkyl chain, makes it an interesting subject for research and development.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2-Sulfanylidene-2,3-dihydro-1,3-benzoxazol-6-yl)octadecanamide typically involves the reaction of 2-mercaptobenzoxazole with octadecanoyl chloride in the presence of a base such as pyridine. The reaction is carried out under reflux conditions, and the product is purified by recrystallization or column chromatography.
Industrial Production Methods
In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can further enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
N-(2-Sulfanylidene-2,3-dihydro-1,3-benzoxazol-6-yl)octadecanamide can undergo various chemical reactions, including:
Oxidation: The sulfur atom in the benzoxazole ring can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to form thiol derivatives.
Substitution: The benzox
Properties
CAS No. |
839677-81-5 |
|---|---|
Molecular Formula |
C25H40N2O2S |
Molecular Weight |
432.7 g/mol |
IUPAC Name |
N-(2-sulfanylidene-3H-1,3-benzoxazol-6-yl)octadecanamide |
InChI |
InChI=1S/C25H40N2O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(28)26-21-18-19-22-23(20-21)29-25(30)27-22/h18-20H,2-17H2,1H3,(H,26,28)(H,27,30) |
InChI Key |
DOXQFNLYBUKQOE-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)NC1=CC2=C(C=C1)NC(=S)O2 |
Origin of Product |
United States |
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